Cas no 84472-84-4 (Uridine,3'-azido-2',3'-dideoxy-5'-O-(triphenylmethyl)- (9CI))

• Product Name: Uridine,3'-azido-2',3'-dideoxy-5'-O-(triphenylmethyl)- (9CI)
• CAS No: 84472-84-4
• MF: C₂₈H₂₅N₅O₄
• MW: 495.529206037521
• CID: 730885
• PubChem ID: 3640417
• Update Time: 2025-04-19

Uridine,3'-azido-2',3'-dideoxy-5'-O-(triphenylmethyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Uridine,3'-azido-2',3'-dideoxy-5'-O-(triphenylmethyl)- (9CI)
• 1-[4-azido-5-(trityloxymethyl)oxolan-2-yl]pyrimidine-2,4-dione
• Uridine, 3'-azido-2',3'-dideoxy-5'-O-(triphenylMethyl)-
• NSC-380881
• AC1MUG9S
• 84472-84-4
• NSC380881
• SCHEMBL13444857
• DTXSID60394558

• Inchi： 1S/C28H25N5O4/c29-32-31-23-18-26(33-17-16-25(34)30-27(33)35)37-24(23)19-36-28(20-10-4-1-5-11-20,21-12-6-2-7-13-21)22-14-8-3-9-15-22/h1-17,23-24,26H,18-19H2,(H,30,34,35)
• InChI Key： UXZVJXHFRPKVBE-UHFFFAOYSA-N
• SMILES： O1C(CC(C1COC(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1)N=[N+]=[N-])N1C=CC(NC1=O)=O

Computed Properties

• Exact Mass: 495.191
• Monoisotopic Mass: 495.191
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 37
• Rotatable Bond Count: 8
• Complexity: 840
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 82.2Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C